Cas no 1251671-50-7 (N-(3,4-difluorophenyl)-N-(4-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide)

• Product Name: N-(3,4-difluorophenyl)-N-(4-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide
• CAS No: 1251671-50-7
• MF: C₂₀H₁₆F₂N₄O₂S
• MW: 414.428449630737
• CID: 6342914
• PubChem ID: 49665019
• Update Time: 2025-05-21

N-(3,4-difluorophenyl)-N-(4-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-difluorophenyl)-N-(4-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide
• VU0624412-1
• F3406-7378
• N-(3,4-difluorophenyl)-N-(4-methylbenzyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• CHEMBL4544494
• 1251671-50-7
• AKOS021909375
• N-(3,4-difluorophenyl)-N-[(4-methylphenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide

• Inchi： 1S/C20H16F2N4O2S/c1-14-4-6-15(7-5-14)12-26(16-8-9-17(21)18(22)11-16)29(27,28)19-3-2-10-25-13-23-24-20(19)25/h2-11,13H,12H2,1H3
• InChI Key： ZQPYGPKRILTQBG-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN2C=NN=C21)(N(C1C=CC(=C(C=1)F)F)CC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 414.09620326g/mol
• Monoisotopic Mass: 414.09620326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-(3,4-difluorophenyl)-N-(4-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide

N-(3,4-Difluorophenyl)-N-(4-Methylphenyl)methyl-1,2,4-Triazolo[4,3-a]pyridine-8-Sulfonamide: A Comprehensive Overview

The compound N-(3,4-difluorophenyl)-N-(4-methylphenyl)methyl-1,2,4-triazolo[4,3-a]pyridine-8-sulfonamide (CAS No. 1251671-50-7) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a triazolopyridine core and a sulfonamide functional group. The presence of fluorine atoms at the 3 and 4 positions of the phenyl ring introduces additional electronic effects that can influence the compound's reactivity and biological activity.

Recent studies have highlighted the importance of triazolopyridine derivatives in drug discovery. The triazolo[4,3-a]pyridine moiety is known to exhibit interesting pharmacological properties, including antitumor and anti-inflammatory activities. The sulfonamide group further enhances the compound's solubility and bioavailability, making it a promising candidate for therapeutic applications. Researchers have also explored the synthesis of this compound through various routes, including microwave-assisted synthesis and catalytic methods, which have significantly improved the yield and purity of the product.

The structural versatility of this compound allows for extensive modification to optimize its properties. For instance, substituting the methyl group with other alkyl chains or aromatic groups can alter its lipophilicity and pharmacokinetic profile. Additionally, the fluorine atoms on the phenyl ring contribute to the molecule's stability and resistance to metabolic degradation, which are critical factors in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets. Molecular docking studies have shown that it has potential interactions with kinase enzymes and other therapeutic targets. These findings suggest that further exploration into its biological activity could lead to novel treatments for diseases such as cancer and inflammatory disorders.

In conclusion, N-(3,4-difluorophenyl)-N-(4-methylphenyl)methyl-1,2,4-triazolo[4,3-a]pyridine-8-sulfonamide represents a valuable addition to the arsenal of chemical compounds with promising therapeutic potential. Its unique structure and functional groups make it an ideal candidate for further research in drug discovery and development.